5-(morpholin-4-yl)-5-oxo-3-(thiophen-2-yl)pentanoic acid

• IUPAC Name: 5-morpholin-4-yl-5-oxo-3-thiophen-2-ylpentanoic acid
• InChI: InChI=1S/C13H17NO4S/c15-12(14-3-5-18-6-4-14)8-10(9-13(16)17)11-2-1-7-19-11/h1-2,7,10H,3-6,8-9H2,(H,16,17)
• InChI Key: QAMNWKGNDKSDOH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC(CC(=O)O)C2=CC=CS2
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol

Description

5-(Morpholin-4-yl)-5-oxo-3-(thiophen-2-yl)pentanoic acid (MTPA) is a synthetic organic compound that was first synthesized in the 1970s. MTPA is a versatile compound with potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry. MTPA is a five-carbon molecule with a morpholine ring, a thiophene ring, and an oxo group.

Mechanism of Action

The mechanism of action of 5-(morpholin-4-yl)-5-oxo-3-(thiophen-2-yl)pentanoic acid is not fully understood. However, it is believed to interact with proteins and enzymes in the cell by forming hydrogen bonds and van der Waals interactions. This interaction allows this compound to act as a substrate for enzymes, and it can also bind to proteins and other molecules in the cell, altering their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to interact with proteins and enzymes in the cell, which can lead to changes in the structure and function of these molecules. It is also believed that this compound can affect the cell's metabolism and energy production, as well as its response to hormones and other signals.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(morpholin-4-yl)-5-oxo-3-(thiophen-2-yl)pentanoic acid in lab experiments include its low cost and availability, its stability in a variety of solvents, and its ability to interact with proteins and enzymes in the cell. The main limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, so it is difficult to predict the effects it may have on the cell.

Future Directions

There are a number of potential future directions for research on 5-(morpholin-4-yl)-5-oxo-3-(thiophen-2-yl)pentanoic acid. These include further studies into its biochemical and physiological effects, its mechanism of action, and its potential applications in medicinal chemistry and organic synthesis. Additionally, research into its use as a substrate for enzymes and its ability to interact with proteins and other molecules in the cell could lead to new insights into the structure and function of these molecules. Finally, research into its potential applications in biochemistry, such as its ability to affect the cell's metabolism and energy production, could lead to new treatments for diseases and conditions.

Synthesis Methods

5-(morpholin-4-yl)-5-oxo-3-(thiophen-2-yl)pentanoic acid can be synthesized using two different methods. The first method involves the reaction of morpholine with 2-thiophenylacetic acid in the presence of a base such as potassium carbonate. This reaction yields this compound in a yield of approximately 70%. The second method involves the reaction of morpholine with thiophene-2-carboxylic acid in the presence of a base such as sodium hydroxide. This reaction yields this compound in a yield of approximately 80%.

Scientific Research Applications

5-(morpholin-4-yl)-5-oxo-3-(thiophen-2-yl)pentanoic acid has been used in a number of scientific research applications. For example, it has been used as a substrate in enzyme-catalyzed reactions, as a building block in the synthesis of more complex molecules, and as a reagent in the synthesis of peptides. It has also been used to study the structure and function of proteins and enzymes, and to study the biochemistry of the cell.